Cas no 1805403-68-2 (2,4-Bis(trifluoromethyl)-5-bromoanisole)

2,4-Bis(trifluoromethyl)-5-bromoanisole structure
1805403-68-2 structure
Product Name:2,4-Bis(trifluoromethyl)-5-bromoanisole
CAS No:1805403-68-2
MF:C9H5BrF6O
MW:323.029823064804
CID:4960471
Update Time:2023-08-24

2,4-Bis(trifluoromethyl)-5-bromoanisole Chemical and Physical Properties

Names and Identifiers

    • 2,4-Bis(trifluoromethyl)-5-bromoanisole
    • Inchi: 1S/C9H5BrF6O/c1-17-7-3-6(10)4(8(11,12)13)2-5(7)9(14,15)16/h2-3H,1H3
    • InChI Key: QQUUZTVKWUDBFZ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(C(F)(F)F)=CC=1C(F)(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 263
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2

2,4-Bis(trifluoromethyl)-5-bromoanisole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015001507-1g
2,4-Bis(trifluoromethyl)-5-bromoanisole
1805403-68-2 97%
1g
1,460.20 USD 2021-06-21
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